Cas no 105579-74-6 (Perylo[1,2-b:7,8-b']bisoxirene-5,10-dione,1a,1b,5a,6a,6b,10a-hexahydro-4,9-dihydroxy-, (1aR,1bS,5aR,6aR,6bS,10aR)-)

• Product Name: Perylo[1,2-b:7,8-b']bisoxirene-5,10-dione,1a,1b,5a,6a,6b,10a-hexahydro-4,9-dihydroxy-, (1aR,1bS,5aR,6aR,6bS,10aR)-
• CAS No: 105579-74-6
• MF: C₂₀H₁₂O₆
• MW: 348.305685997009
• CID: 201962
• PubChem ID: 114895
• Update Time: 2025-04-19

Perylo[1,2-b:7,8-b']bisoxirene-5,10-dione,1a,1b,5a,6a,6b,10a-hexahydro-4,9-dihydroxy-, (1aR,1bS,5aR,6aR,6bS,10aR)- Chemical and Physical Properties

Names and Identifiers

• Perylo[1,2-b:7,8-b']bisoxirene-5,10-dione,1a,1b,5a,6a,6b,10a-hexahydro-4,9-dihydroxy-, (1aR,1bS,5aR,6aR,6bS,10aR)-
• Altertoxin III
• (1aR,1bS,5aR,6aR,6bS,10aR)-4,9-dihydroxy-1a,1b,5a,6a,6b,10a-hexahydroperylo[1,2-b:7,8-b']bisoxirene-5,10-dione
• CCRIS 2192
• Perylo(1,2-b:7,8-b')bisoxirene-5,10-dione, 1a,1b,5a,6a,6b,10a-hexahydro-4,9-dihydroxy-, (1aR-(1a-alpha,1b-beta,5a-alpha,6a-alpha,6b-beta,10a-alpha))-
• Perylo(1,2-b:7,8-b')bisoxirene-5,10-dione, 1a,1b,5a,6a,6b,10a-hexahydro-4,9-dihydroxy-, (1aR,1bS,5aR,6aR,6bS,10aR)-
• CHEMBL3338990
• (2S,3R,5R,12S,13R,15R)-8,18-dihydroxy-4,14-dioxaheptacyclo[10.8.1.12,7.03,5.013,15.017,21.011,22]docosa-1(21),7,9,11(22),17,19-hexaene-6,16-dione
• CHEBI:226194
• 105579-74-6
• 4,9-Dihydroxy-1a,1b,5a,6a,6b,10a-hexahydroperylo[1,2-b:7,8-b']bisoxirene-5,10-dione
• Q26840814
• DTXSID50909615
• NS00120702
• SCHEMBL17860076

• Inchi： 1S/C20H12O6/c21-7-3-1-5-9-12(18-20(26-18)15(23)13(7)9)6-2-4-8(22)14-10(6)11(5)17-19(25-17)16(14)24/h1-4,11-12,17-22H/t11-,12-,17+,18+,19-,20-/m0/s1
• InChI Key： CJGDIPRCPKGNLW-AHYXFKKWSA-N
• SMILES： O1[C@H]2C(C3C(=CC=C4C=3[C@H](C3C=CC(=C5C([C@H]6[C@@H]([C@@H]4C=35)O6)=O)O)[C@@H]12)O)=O

Computed Properties

• Exact Mass: 348.06336
• Monoisotopic Mass: 348.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 0
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 538
• XLogP3: 2.4
• Topological Polar Surface Area: 99.7Ų

Experimental Properties

• PSA: 99.66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives